Cas no 1306606-28-9 (1-Benzofuran-3-ylmethanamine hydrochloride)

• Product Name: 1-Benzofuran-3-ylmethanamine hydrochloride
• CAS No: 1306606-28-9
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5055103
• Update Time: 2025-10-23

1-Benzofuran-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzofuran-3-ylmethanamine hydrochloride
• Benzofuran-3-ylmethanamine hydrochloride
• NE59170
• 1-benzofuran-3-ylmethanamine;hydrochloride
• (1-benzofuran-3-yl)methylamine hydrochloride
• 1-Benzofuran-3-ylmethanamine hydrochloride

• Inchi： 1S/C9H9NO.ClH/c10-5-7-6-11-9-4-2-1-3-8(7)9;/h1-4,6H,5,10H2;1H
• InChI Key： SDEODOADMLZOAJ-UHFFFAOYSA-N
• SMILES： Cl.O1C=C(CN)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 39.2

Experimental Properties

• Melting Point: 262-264 °CEnamineEN300-77210

1-Benzofuran-3-ylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzofuran-3-ylmethanamine hydrochloride

Comprehensive Overview of 1-Benzofuran-3-ylmethanamine hydrochloride (CAS No. 1306606-28-9): Properties, Applications, and Research Insights

1-Benzofuran-3-ylmethanamine hydrochloride (CAS No. 1306606-28-9) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework. The compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which is often associated with diverse biological activities. Researchers and industry professionals frequently search for terms like "benzofuran derivatives," "amine hydrochloride salts," and "CAS 1306606-28-9 applications" to explore its potential in drug discovery and material science.

The molecular structure of 1-Benzofuran-3-ylmethanamine hydrochloride features a primary amine group attached to the benzofuran scaffold, which is protonated as a hydrochloride salt to enhance stability and solubility. This modification is critical for its utility in synthetic chemistry, where solubility and reactivity are paramount. Recent trends in organic chemistry highlight the growing demand for "water-soluble amine derivatives" and "benzofuran-based building blocks," aligning with this compound's properties. Its CAS registry number (1306606-28-9) serves as a unique identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts.

In pharmaceutical research, 1-Benzofuran-3-ylmethanamine hydrochloride is explored as a precursor or intermediate in the synthesis of bioactive molecules. The benzofuran core is known to exhibit affinity for various biological targets, making it a valuable scaffold in medicinal chemistry. Queries such as "benzofuran amines in drug design" and "CAS 1306606-28-9 pharmacological studies" reflect the compound's relevance in developing therapeutics for neurological and inflammatory conditions. Its hydrochloride form further simplifies purification and handling, addressing common challenges in large-scale synthesis.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of organic semiconductors and fluorescent probes. The benzofuran moiety's electron-rich nature contributes to its optical properties, a topic frequently searched as "benzofuran-based optoelectronic materials." Researchers are also investigating its role in polymer chemistry, where amine-functionalized benzofurans can act as crosslinkers or modifiers. The compound's CAS number (1306606-28-9) is often cited in patents and academic publications, underscoring its industrial significance.

Quality control and analytical characterization of 1-Benzofuran-3-ylmethanamine hydrochloride are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structure. Search terms like "analytical methods for amine hydrochlorides" and "CAS 1306606-28-9 spectral data" are common among analytical chemists. Regulatory compliance, including adherence to Good Manufacturing Practices (GMP), is essential for its use in commercial applications, though it remains non-hazardous under standard handling conditions.

The future outlook for 1-Benzofuran-3-ylmethanamine hydrochloride is promising, with ongoing studies exploring its versatility in green chemistry and catalytic processes. Innovations in sustainable synthesis methods, such as microwave-assisted reactions, align with the broader demand for "eco-friendly chemical synthesis." Additionally, its potential in agrochemicals and fragrances is being investigated, expanding its utility beyond traditional domains. The compound's CAS No. (1306606-28-9) continues to be a focal point in interdisciplinary research, bridging gaps between academia and industry.

In summary, 1-Benzofuran-3-ylmethanamine hydrochloride (CAS No. 1306606-28-9) exemplifies the intersection of structural ingenuity and functional adaptability. Its applications span pharmaceuticals, materials science, and beyond, driven by the benzofuran scaffold's inherent versatility. As research evolves, this compound is poised to remain a cornerstone in synthetic and applied chemistry, answering the growing demand for "multifunctional organic intermediates" and "high-purity amine derivatives."